BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling precautions for (2R)-2-
butyloxirane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (2R)-2-butyloxirane

Cat. No.: B020065

An In-depth Technical Guide to the Safety and Handling of (2R)-2-Butyloxirane
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and should not be considered a substitute for a formal Safety Data Sheet (SDS) or professional
safety training. Always consult the official SDS from the supplier and adhere to all institutional
and regulatory safety protocols.

Chemical Identification and Physical Properties

(2R)-2-Butyloxirane, also known as (R)-(+)-1,2-Epoxyhexane, is a chiral epoxide compound.
[1] Its colorless and odorous nature requires careful handling in a laboratory setting.[1]

Table 1: Physical and Chemical Properties of (2R)-2-Butyloxirane

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b020065?utm_src=pdf-interest
https://www.benchchem.com/product/b020065?utm_src=pdf-body
https://www.benchchem.com/product/b020065?utm_src=pdf-body
https://cymitquimica.com/cas/104898-06-8/
https://cymitquimica.com/cas/104898-06-8/
https://www.benchchem.com/product/b020065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C6H120 [2]
Molecular Weight 100.16 g/mol [2]
CAS Number 104898-06-8 [2]
Appearance Colorless liquid [3]
Odor Distinctive [1]
Boiling Point 117.1°C at 760 mmHg [4]
Flash Point 21.8°C [4]
Density 0.871 g/cm? [4]

N Limited solubility in water,
Solubility ] i [5]
soluble in organic solvents.

Hazard Identification and GHS Classification

(2R)-2-Butyloxirane is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are
associated with its flammability and potential to cause harm upon contact or ingestion.

Table 2: GHS Hazard Classification for (2R)-2-Butyloxirane
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Data sourced from aggregated GHS information.[6]

Below is a diagram illustrating the general workflow for GHS hazard classification.
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Caption: General workflow for GHS hazard classification of a chemical substance.

Safe Handling and Storage
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Adherence to strict safety protocols is mandatory when handling (2R)-2-butyloxirane to
minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles and a face shield.

» Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber), a lab coat, and closed-
toe shoes.

o Respiratory Protection: A NIOSH/MSHA-approved respirator is necessary if exposure limits
are exceeded or if irritation is experienced.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood.
e Ensure that eyewash stations and safety showers are readily accessible.

¢ Use explosion-proof electrical and lighting equipment.

Handling Precautions

e Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools and take precautionary measures against static discharge.

Ground and bond containers when transferring material.

Storage Conditions

« Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep refrigerated.
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» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

Emergency Procedures
First-Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious
amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol-resistant
foam.

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

e Evacuate personnel from the area.
e Remove all sources of ignition.

o Ventilate the area.
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o Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable,
closed container for disposal.

Toxicological Information and Experimental
Protocols

While specific toxicological studies for (2R)-2-butyloxirane are not readily available in the
public domain, its GHS classification indicates its potential for acute oral toxicity, skin and eye
irritation, and respiratory tract irritation.[6] The following sections describe the standard
methodologies used to determine these hazards.

Acute Oral Toxicity

The "Harmful if swallowed" classification is typically determined through studies that estimate
the LD50 (Lethal Dose, 50%). A representative methodology is the OECD Test Guideline 423
(Acute Toxic Class Method).[7][8][9]

Experimental Protocol: OECD TG 423 (Acute Toxic Class Method)[9]

e Principle: A stepwise procedure using a small number of animals (typically female rats) per
step to obtain enough information on acute toxicity for classification.[9]

e Procedure:

o

Animals are fasted prior to dosing.[9]

o

The substance is administered orally by gavage at one of the defined starting doses (e.g.,
5, 50, 300, or 2000 mg/kg body weight).[8]

o

A group of three animals is used in each step.[9]

[¢]

The presence or absence of mortality in one step determines the dose for the next step
(either higher or lower).[9]

o Observation: Animals are observed for up to 14 days for signs of toxicity and mortality.[5]

o Classification: The substance is classified based on the dose at which mortality is observed.
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Skin Irritation

The "Causes skin irritation” classification is determined by assessing the potential of a
substance to cause reversible inflammatory changes to the skin. A standard in vitro method is
the OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test
Method).[2][6][10]

Experimental Protocol: OECD TG 439 (Reconstructed Human Epidermis Test)[6][10]

e Principle: The test substance is applied to a reconstructed human epidermis (RhE) model to
assess its effect on cell viability.[6]

e Procedure:
o The test substance is applied topically to the RhE tissue.[10]

o Following a defined exposure period (e.g., 60 minutes), the substance is removed by
washing.[10]

o The tissue is incubated for a post-exposure period (e.g., 42 hours).[10]

o Measurement: Cell viability is measured by the enzymatic conversion of a vital dye (e.g.,
MTT) into a colored product, which is then quantified.[10]

o Classification: A substance is identified as a skin irritant if the mean cell viability of the
treated tissues is reduced below a certain threshold (e.g., < 50%) compared to control
tissues.[10]

Eye Irritation

The "Causes serious eye irritation” classification is based on the potential of a substance to
cause significant, but reversible, changes in the eye. While in vivo tests (OECD TG 405) have
been traditionally used, in vitro methods are now preferred.

Experimental Protocol: Tiered Testing Strategy for Eye Irritation

A tiered approach is recommended to minimize animal testing.
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Tiered Testing Strategy for Eye Irritation Assessment
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(OECD TG 405)

<
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Caption: A simplified tiered testing strategy for assessing eye irritation potential.

Disposal Considerations

Dispose of (2R)-2-butyloxirane and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the chemical to
enter drains or waterways.
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Conclusion

(2R)-2-Butyloxirane is a valuable chemical intermediate that poses significant flammability and
health hazards. A thorough understanding of its properties and strict adherence to the safety
precautions outlined in this guide are essential for its safe use in a research and development
setting. Always prioritize safety through proper training, the use of appropriate protective
equipment, and adherence to established protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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